4-Chloro-2-methyl-5-nitropyrimidine

• CAS: 1044768-00-4

Core Science & Biosynthesis

The Nitro Group: A Master Regulator of Pyrimidine Reactivity

An In-depth Technical Guide:

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Intrinsic Electronics of the Pyrimidine Core

Pyrimidine, a foundational six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3, is a cornerstone of medicinal chemistry and biology.[1][2] Unlike its carbocyclic counterpart, benzene, the pyrimidine ring is inherently electron-deficient. This property arises from the greater electronegativity of the two nitrogen atoms, which exert a significant inductive electron-withdrawing effect, polarizing the C-N bonds and lowering the energy of the ring's π-electrons.[2] Consequently, the pyrimidine nucleus is generally deactivated towards electrophilic aromatic substitution but is primed for reactions with nucleophiles.[2] This intrinsic reactivity profile makes pyrimidine a privileged scaffold in drug design, but also presents challenges for its functionalization.[3][4] The strategic introduction of substituents is therefore critical to modulate its chemical behavior, and few groups are as powerful and versatile in this role as the nitro group (-NO₂).

This guide provides a detailed exploration of the profound influence of the nitro group on the reactivity of the pyrimidine ring. We will dissect the electronic effects that govern this influence, delve into the mechanistic underpinnings of key transformations, provide field-proven experimental protocols, and present quantitative data to offer a comprehensive resource for professionals in chemical and pharmaceutical development.

Chapter 1: The Nitro Group as a Potent Electronic Modulator

The introduction of a nitro group onto the pyrimidine ring dramatically amplifies its inherent electron deficiency. This is achieved through two primary electronic mechanisms: a powerful inductive effect (-I) and a significant resonance effect (-M).

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms in the nitro group pulls electron density away from the pyrimidine ring through the sigma bond framework. This effect is distance-dependent but deactivates all ring positions to some extent.

• Resonance Effect (-M): The nitro group can directly participate in resonance, delocalizing the ring's π-electrons onto its oxygen atoms. This effect is most pronounced when the nitro group is positioned at C5, as it can effectively withdraw electron density from the C2, C4, and C6 positions through conjugation.

The synergistic combination of these effects transforms the nitropyrimidine into a highly electrophilic species, unlocking unique avenues for chemical modification.

Caption: Resonance delocalization in 5-nitropyrimidine.

Chapter 2: Nucleophilic Aromatic Substitution (SNAr) – The Primary Reaction Manifold

The most significant consequence of nitro group activation is the profound acceleration of Nucleophilic Aromatic Substitution (SNAr) reactions.[5] This transformation allows for the direct displacement of a leaving group (typically a halide) on the pyrimidine ring by a wide range of nucleophiles.

Mechanism and Regioselectivity

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[6] First, the nucleophile attacks an electron-deficient carbon atom bearing a leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[7] In the second, typically rapid, step, the leaving group is expelled, restoring aromaticity.

The nitro group's role is twofold:

• Activation: It powerfully withdraws electron density, making the ring carbons sufficiently electrophilic to be attacked by nucleophiles.

• Stabilization: It stabilizes the negative charge of the Meisenheimer complex through resonance, lowering the activation energy of the first, rate-determining step.[6]

This stabilization is most effective when the nitro group is positioned ortho or para to the site of substitution, as the negative charge can be delocalized directly onto the nitro group's oxygen atoms.[8] In 5-nitropyrimidines, the nitro group is para to the C2 position and ortho to the C4 and C6 positions, thus strongly activating all three for nucleophilic attack.

Caption: General mechanism for SNAr on a nitropyrimidine.

Quantitative Impact on Reactivity

The activating effect of the nitro group is not merely qualitative; it leads to dramatic increases in reaction rates. While specific kinetic data for nitropyrimidines can be sparse, analogies to other nitro-activated systems are instructive. For instance, the rate of piperidinolysis of 2-chloro-5-nitropyridine is orders of magnitude faster than that of 2-chloropyridine itself. A similar enhancement is observed in the pyrimidine series.

Compound	Position of -NO₂	Leaving Group (LG)	Relative Rate of SNAr (Approx.)
2-Chloropyrimidine	None	Cl	1
2-Chloro-5-nitropyrimidine	5	Cl	> 10⁶
2,4-Dichloropyrimidine	None	Cl	~10³ (at C4)
2,4-Dichloro-5-nitropyrimidine	5	Cl	> 10⁸ (at C4)
Caption: Table illustrating the powerful activating effect of the nitro group on the rate of nucleophilic aromatic substitution.

Field-Proven Experimental Protocol: Synthesis of a 4-Amino-2-chloro-5-nitropyrimidine

This protocol details a representative SNAr reaction using the commercially available 2,4-dichloro-5-nitropyrimidine.[9][10] The higher reactivity of the C4 position over the C2 position allows for selective monosubstitution under controlled conditions.

Objective: To synthesize 2-chloro-5-nitro-N-propylpyrimidin-4-amine.

Materials:

• 2,4-Dichloro-5-nitropyrimidine (1.0 eq)

• n-Propylamine (1.1 eq)

• Triethylamine (TEA) (1.2 eq)

• Ethanol (EtOH), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Methodology:

• Reaction Setup: To a solution of 2,4-dichloro-5-nitropyrimidine (e.g., 1.94 g, 10 mmol) in anhydrous ethanol (50 mL) in a round-bottom flask equipped with a magnetic stirrer, add triethylamine (1.67 mL, 12 mmol). Cool the mixture to 0 °C in an ice bath.

• Nucleophile Addition: Add n-propylamine (0.91 mL, 11 mmol) dropwise to the cooled solution over 10 minutes. The reaction is often exothermic and may be accompanied by a color change.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) (e.g., using a 3:1 hexanes:ethyl acetate eluent) until the starting material is consumed.

• Work-up:

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Redissolve the resulting residue in dichloromethane (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 30 mL) and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate, to afford the pure 2-chloro-5-nitro-N-propylpyrimidin-4-amine as a solid.

Trustworthiness Note: The use of a non-nucleophilic base (TEA) is crucial to scavenge the HCl generated during the reaction, preventing the protonation and deactivation of the amine nucleophile. Running the reaction at a low initial temperature helps control selectivity and minimize side reactions.

Chapter 3: The Nitro Group as a Synthetic Handle

Beyond its role in activating the pyrimidine ring, the nitro group itself is a versatile functional group that can be transformed into other functionalities, most notably an amino group.

Reduction to Aminopyrimidines

The reduction of a nitropyrimidine to its corresponding aminopyrimidine is a cornerstone transformation in medicinal chemistry.[11] This reaction unmasks a nucleophilic amino group that can be readily functionalized through acylation, alkylation, sulfonylation, or diazotization, opening the door to a vast chemical space for structure-activity relationship (SAR) studies.[4]

Common reduction methods include:

• Catalytic Hydrogenation: Using H₂ gas with a metal catalyst such as Palladium on carbon (Pd/C) or Platinum oxide (PtO₂). This method is clean but can be sensitive to other functional groups.

• Dissolving Metal Reduction: Strong reducing systems like tin(II) chloride (SnCl₂) in HCl or iron powder (Fe) in acetic acid are highly effective and tolerate many functional groups that are sensitive to hydrogenation.

Caption: Synthetic utility of nitro group reduction.

Experimental Protocol: Reduction of a Nitropyrimidine using Tin(II) Chloride

Objective: To reduce 4-(benzylamino)-5-nitropyrimidine to pyrimidine-4,5-diamine.

Materials:

• 4-(Benzylamino)-5-nitropyrimidine (1.0 eq)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (5.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (EtOH)

• Sodium hydroxide (NaOH), 5 M aqueous solution

• Ethyl acetate (EtOAc)

Methodology:

• Reaction Setup: Suspend 4-(benzylamino)-5-nitropyrimidine (e.g., 2.30 g, 10 mmol) in ethanol (50 mL) in a round-bottom flask.

• Reagent Addition: Add a solution of tin(II) chloride dihydrate (11.28 g, 50 mmol) in concentrated HCl (20 mL) to the suspension. The mixture may become warm.

• Heating and Monitoring: Heat the reaction mixture to reflux (approx. 80-90 °C) for 1-2 hours. Monitor the disappearance of the starting material by TLC.

• Work-up and Neutralization:

  • Cool the reaction mixture to room temperature and then pour it carefully over crushed ice.

  • Basify the acidic solution by slow, careful addition of 5 M NaOH solution with vigorous stirring until the pH is ~8-9. A thick white precipitate of tin salts will form.

• Extraction: Extract the aqueous slurry with ethyl acetate (3 x 75 mL). The product is often more soluble in the organic phase.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude amine can be purified by crystallization or column chromatography.

Chapter 4: Additional Reactivity Modes

Increased Acidity of C-H Bonds

The potent electron-withdrawing nature of the nitro group significantly increases the acidity of the pyrimidine ring protons. The proton at C6 in 5-nitropyrimidine, being flanked by a ring nitrogen and the nitro-activated C5 position, is particularly acidic and can be removed by strong, non-nucleophilic bases like lithium diisopropylamide (LDA). This generates a carbanion that can be trapped with various electrophiles, providing a pathway for C-H functionalization.

Compound	pKa of C-H Proton
Pyrimidine (at C4/C6)	~35
5-Nitropyrimidine (at C6)	~20-25 (estimated)
Caption: Estimated pKa values demonstrating the acidifying effect of the C5-nitro group.

Cycloaddition Reactions

The electron-deficient π-system of nitropyrimidines makes them suitable dienophiles in Diels-Alder reactions.[12] They can react with electron-rich dienes to form bicyclic adducts, which can serve as complex scaffolds for further synthetic elaboration. This reactivity is particularly enhanced in nitropyridones and related systems where aromaticity is already partially disrupted.[12]

Conclusion

The nitro group is far more than a simple substituent; it is a powerful control element that fundamentally redefines the chemical personality of the pyrimidine ring. By inducing a state of high electrophilicity, it unlocks the SNAr manifold as the primary mode of reactivity, enabling the facile introduction of a diverse array of nucleophilic fragments. Furthermore, its own susceptibility to reduction provides a reliable gateway to the corresponding amino derivatives, which are pivotal intermediates in drug discovery. Understanding the causality behind the nitro group's influence—from its foundational electronic effects to its application in complex synthetic protocols—is essential for any scientist aiming to harness the full potential of the pyrimidine scaffold in the design and synthesis of novel, biologically active molecules.

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Introduction: The Strategic Importance of Functionalized Pyrimidines

An In-depth Technical Guide to 4-Chloro-2-methyl-5-nitropyrimidine: A Keystone Intermediate in Chemical Synthesis

The pyrimidine nucleus is a cornerstone of medicinal chemistry and materials science, forming the core scaffold of numerous biologically active compounds, including several FDA-approved drugs.[1] Its prevalence is due to its ability to engage in various biological interactions, particularly hydrogen bonding, and its synthetic versatility. Within this class, halo-nitro-substituted pyrimidines stand out as exceptionally valuable building blocks. The strategic placement of an electron-withdrawing nitro group and a displaceable halogen atom creates a highly reactive system, primed for molecular elaboration.

This guide provides a comprehensive technical overview of 4-chloro-2-methyl-5-nitropyrimidine , a key intermediate for researchers, medicinal chemists, and drug development professionals. We will delve into its synthesis, explore the mechanistic underpinnings of its reactivity, detail its applications as a synthetic scaffold, and provide essential safety and handling protocols. This document serves as a senior application scientist's perspective, bridging theoretical chemistry with practical, field-proven insights.

IUPAC Nomenclature, Structure, and Physicochemical Profile

The formal IUPAC name for the compound is 4-chloro-2-methyl-5-nitropyrimidine . Its structure is characterized by a pyrimidine ring substituted at the 2-position with a methyl group, the 4-position with a chlorine atom, and the 5-position with a nitro group.

Caption: Chemical structure of 4-chloro-2-methyl-5-nitropyrimidine.

The combination of these substituents dictates its chemical personality, making it an electrophilic species highly amenable to nucleophilic substitution.

Table 1: Physicochemical Properties

Property	Value	Source
IUPAC Name	4-chloro-2-methyl-5-nitropyrimidine	-
CAS Number	1044768-00-4	[2]
Molecular Formula	C₅H₄ClN₃O₂	[3]
Molecular Weight	173.56 g/mol	[3]
Appearance	Typically a light yellow or off-white solid	Inferred from related compounds[4]
Purity	Commercially available at ≥98%	[3]
Storage	Store in a cool, dry place under an inert atmosphere	[2][5]

Synthesis and Purification Protocol

The synthesis of 4-chloro-2-methyl-5-nitropyrimidine typically involves the chlorination of its corresponding pyrimidinone precursor. This transformation is a standard and robust method for converting hydroxyl groups on heteroaromatic rings into chlorides, which are excellent leaving groups. The choice of phosphoryl chloride (POCl₃) is critical; it serves as both the chlorinating agent and, often, the solvent.

Field-Proven Experimental Protocol:

Objective: To synthesize 4-chloro-2-methyl-5-nitropyrimidine from 2-methyl-5-nitropyrimidin-4(3H)-one.

Materials:

• 2-methyl-5-nitropyrimidin-4(3H)-one (1.0 eq)

• Phosphoryl chloride (POCl₃) (5-10 eq)

• N,N-Dimethylaniline (catalytic, ~0.1 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Toluene

• Ice

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 2-methyl-5-nitropyrimidin-4(3H)-one (1.0 eq) and phosphoryl chloride (10 eq).

• Catalysis: Add a catalytic amount of N,N-dimethylaniline (0.1 eq) to the suspension. This tertiary amine acts as a catalyst to facilitate the chlorination process.

• Heating: Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup - Quenching: After cooling to room temperature, slowly and carefully pour the reaction mixture onto a large excess of crushed ice with vigorous stirring in a fume hood. This step quenches the excess reactive POCl₃. Caution: This is a highly exothermic and gas-evolving process.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with dichloromethane (DCM). The product is organic-soluble.

• Washing: Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO₃ solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent in vacuo using a rotary evaporator.

• Purification: The crude product is often a solid. It can be purified by recrystallization from a suitable solvent system (e.g., toluene or ethanol/water) or by flash column chromatography on silica gel to yield the pure 4-chloro-2-methyl-5-nitropyrimidine.

This self-validating protocol includes neutralization and washing steps to ensure the removal of impurities, and a final purification step to achieve high purity, which is critical for subsequent applications in drug development.

Chemical Reactivity: The Nucleophilic Aromatic Substitution (SNAr) Mechanism

The primary utility of 4-chloro-2-methyl-5-nitropyrimidine stems from its high reactivity towards nucleophiles via the Nucleophilic Aromatic Substitution (SNAr) mechanism.[6] This is not a typical Sₙ2 reaction; instead, it is a two-step addition-elimination process.

Causality Behind Reactivity:

• Ring Activation: The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms.

• Nitro Group Influence: The powerful electron-withdrawing nitro group at the C5 position further depletes the ring of electron density.[6]

• Intermediate Stabilization: This profound electron deficiency makes the C4 carbon, which bears the chloro leaving group, highly electrophilic and susceptible to attack by nucleophiles. Crucially, the negative charge of the resulting anionic intermediate (the Meisenheimer complex) is delocalized and stabilized by resonance, particularly onto the oxygen atoms of the ortho-nitro group and the ring nitrogens.[7] This stabilization lowers the activation energy of the first step, making the reaction kinetically favorable.

Caption: The Addition-Elimination mechanism of SNAr reactions.

This predictable reactivity allows for the facile introduction of a wide array of functional groups, including amines, alcohols, and thiols, at the C4 position.

Applications in Drug Discovery and Medicinal Chemistry

4-Chloro-2-methyl-5-nitropyrimidine is not an end product but a strategic starting material for building molecular complexity. Its value lies in its role as a versatile scaffold for generating libraries of compounds in drug discovery campaigns.[1] The chloro group serves as a synthetic handle that can be displaced to introduce moieties designed to interact with specific biological targets.

A common application is in the synthesis of kinase inhibitors, where a substituted pyrimidine core often mimics the adenine of ATP to bind in the enzyme's active site.

Workflow: Use as a Synthetic Intermediate

The following workflow illustrates how the compound is used to synthesize a more complex, drug-like molecule, a common pattern in pharmaceutical R&D.

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The Electrophilic Character of Chloronitropyrimidines: A Technical Guide for Drug Discovery

Introduction: The Privileged Reactivity of Chloronitropyrimidines

In the landscape of medicinal chemistry, the pyrimidine scaffold is a cornerstone, integral to the structure of numerous therapeutic agents due to its ability to engage in critical biological interactions.[1][2][3] The introduction of both a chloro substituent and a nitro group onto this heterocyclic core dramatically transforms its chemical persona, creating a class of highly electrophilic reagents: the chloronitropyrimidines. These molecules are not merely synthetic intermediates; they are powerful tools for drug discovery, offering a predictable and tunable reactivity that allows for the construction of complex molecular architectures.[4][5]

This technical guide provides an in-depth exploration of the electrophilicity of chloronitropyrimidines, moving beyond a simple catalog of reactions to elucidate the underlying electronic principles, regioselective nuances, and kinetic considerations that govern their behavior. We will dissect the synergistic activating effects of the chloro and nitro groups, provide field-proven experimental protocols, and showcase their application in the synthesis of biologically active compounds, thereby offering researchers, scientists, and drug development professionals a comprehensive resource to harness the full potential of these versatile building blocks.

The Electronic Architecture of Reactivity: Understanding Electrophilicity in Chloronitropyrimidines

The heightened electrophilicity of the chloronitropyrimidine ring is a direct consequence of the potent electron-withdrawing properties of its substituents. The pyrimidine ring itself is inherently electron-deficient compared to benzene, due to the presence of two electronegative nitrogen atoms. This deficiency is significantly amplified by the addition of a strongly deactivating nitro group (-NO₂) and the inductive effect of a chloro (-Cl) atom.

This confluence of electron-withdrawing features results in a substantial polarization of the carbon-chlorine bond and a significant depletion of electron density at the carbon atoms of the pyrimidine ring, rendering them highly susceptible to attack by nucleophiles. This activation is the foundation of their utility in nucleophilic aromatic substitution (SNAr) reactions, which is the primary mode of their reactivity.[6][7]

The Role of the Nitro Group: More Than Just an Activator

The nitro group is the principal driver of the high electrophilicity of these pyrimidines. Its strong -I (inductive) and -M (mesomeric) effects withdraw electron density from the ring, which is crucial for stabilizing the negatively charged intermediate, known as a Meisenheimer complex, formed during the SNAr mechanism.[6] This stabilization lowers the activation energy of the reaction, thereby accelerating the rate of nucleophilic substitution. The position of the nitro group relative to the chloro leaving group is a critical determinant of the degree of activation.

Computational Insights: Visualizing Electrophilic Centers

Modern computational chemistry provides powerful tools to visualize and quantify the electrophilic nature of chloronitropyrimidines. Two key computational outputs are the Lowest Unoccupied Molecular Orbital (LUMO) and the electrostatic potential (ESP) map.

• LUMO Analysis: The LUMO represents the region of the molecule most likely to accept electrons from an incoming nucleophile. In chloronitropyrimidines, the LUMO lobes are typically largest at the carbon atoms bearing the chloro substituents, indicating these are the most probable sites of nucleophilic attack.[8][9][10] The energy of the LUMO is also a critical indicator; a lower LUMO energy corresponds to a greater electrophilicity and a higher reactivity towards nucleophiles.

• Electrostatic Potential (ESP) Map: An ESP map provides a visual representation of the charge distribution within a molecule. Regions of positive potential (typically colored blue) indicate electron-deficient areas that are attractive to nucleophiles. In chloronitropyrimidines, the most intense blue regions are localized on the carbon atoms attached to the chlorine and nitro groups, providing a clear visual confirmation of their electrophilic character.[1][11][12]

Reactivity and Regioselectivity: A Tale of Two Chlorines

The presence of multiple chloro substituents, as in 2,4-dichloro-5-nitropyrimidine and 4,6-dichloro-5-nitropyrimidine, introduces the question of regioselectivity. The site of the initial nucleophilic attack is not random and is governed by a combination of electronic and steric factors.

The Case of 2,4-Dichloro-5-nitropyrimidine

In 2,4-dichloro-5-nitropyrimidine, nucleophilic attack generally favors the C4 position over the C2 position. This preference can be rationalized by considering the stability of the respective Meisenheimer intermediates. The negative charge in the intermediate formed by attack at C4 can be delocalized onto both the nitro group and the N1 nitrogen atom, providing significant stabilization. In contrast, attack at C2 results in an intermediate where the negative charge is primarily stabilized by the N1 and N3 nitrogens, with less effective delocalization onto the nitro group. Computational studies support this, often showing a larger LUMO coefficient at the C4 carbon.[13][14][15]

However, this selectivity is not absolute and can be influenced by the nature of the nucleophile and the reaction conditions. For instance, some tertiary amines have been reported to favor substitution at the C2 position.[13][15]

The Reactivity of 4,6-Dichloro-5-nitropyrimidine

4,6-Dichloro-5-nitropyrimidine presents a symmetrical structure where both chloro groups are electronically equivalent. Consequently, the first nucleophilic substitution can occur at either the C4 or C6 position. The challenge with this substrate often lies in achieving monosubstitution, as the introduction of a nucleophile can sometimes activate the ring for a second substitution, depending on the nature of the first substituent and the reaction conditions.[4][13]

A fascinating aspect of the reactivity of 4,6-dichloro-5-nitropyrimidine is that after an initial substitution with an alkoxide to form a 4-alkoxy-6-chloro-5-nitropyrimidine, subsequent reaction with a primary amine can lead to the displacement of both the remaining chlorine and the alkoxy group, even under mild conditions.[4][13] This is surprising, as the disubstitution of two chloro atoms on the starting material typically requires harsh conditions.[4] This suggests that the initial substitution modulates the reactivity of the second leaving group.

Table 1: Comparative Reactivity of Chloronitropyrimidine Isomers

Compound	Position of Cl	Position of NO₂	General Reactivity	Regioselectivity Notes
2-Chloro-5-nitropyrimidine	2	5	High	Single site of attack.
4-Chloro-5-nitropyrimidine	4	5	High	Single site of attack.
2,4-Dichloro-5-nitropyrimidine	2, 4	5	Very High	Nucleophilic attack is generally favored at the C4 position.[13][15]
4,6-Dichloro-5-nitropyrimidine	4, 6	5	Very High	Symmetrical; first substitution at C4 or C6. Can undergo disubstitution.[4][13]

Experimental Protocols: A Practical Guide

The following protocols are illustrative examples of the synthesis and reaction of chloronitropyrimidines, based on established literature procedures.

Synthesis of 4,6-Dichloro-2-(methylthio)-5-nitropyrimidine

This multi-step synthesis starts from diethyl malonate and provides a key intermediate for further functionalization.[16]

Step 1: Nitration of Diethyl Malonate

• This step is not detailed in the provided search results but is a standard procedure.

Step 2: Cyclization with Thiourea

• In a suitable reaction vessel, prepare a solution of sodium alkoxide in an appropriate alcohol.

• Add thiourea to the solution and stir.

• Slowly add diethyl 2-nitromalonate to the mixture at a controlled temperature.

• After the reaction is complete, add water and adjust the pH to 5-6 with hydrochloric acid to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum to obtain 4,6-dihydroxy-2-mercapto-5-nitropyrimidine.

Step 3: Methylation

• Dissolve the product from Step 2 in an aqueous solution of 10% NaOH.

• Cool the solution to 10°C and add dimethyl sulfate dropwise, maintaining the temperature between 10-20°C.

• After 4 hours, adjust the pH to 2-3 with hydrochloric acid to precipitate the product.

• Filter, wash, and dry to yield 4,6-dihydroxy-2-(methylthio)-5-nitropyrimidine.

Step 4: Chlorination

• To a flask containing phosphorus oxychloride, add the product from Step 3.

• Add a catalytic amount of N,N-dimethylaniline.

• Heat the mixture to reflux for 6 hours.

• Distill off the excess phosphorus oxychloride under reduced pressure.

• Carefully quench the reaction mixture with ice water.

• Extract the product with ethyl acetate, dry the organic layer with anhydrous sodium sulfate, and concentrate under vacuum to obtain the crude product.

• Purify by a suitable method (e.g., chromatography or recrystallization) to yield 4,6-dichloro-2-(methylthio)-5-nitropyrimidine.

Nucleophilic Aromatic Substitution with a Primary Amine: Synthesis of N4,N6-Dibenzyl-5-nitropyrimidine-4,6-diamine

This protocol demonstrates the disubstitution reaction on a 4-alkoxy-6-chloro-5-nitropyrimidine intermediate.[13]

Step 1: Synthesis of 4-Alkoxy-6-chloro-5-nitropyrimidine (Intermediate)

• This step involves the reaction of 4,6-dichloro-5-nitropyrimidine with an alcohol in the presence of a base like DBU in an anhydrous solvent such as THF at 0°C.[13]

Step 2: Disubstitution with Benzylamine

• Dissolve the 4-alkoxy-6-chloro-5-nitropyrimidine intermediate in dichloromethane (DCM).

• Add triethylamine (TEA) as a base.

• Add two equivalents of benzylamine to the solution at room temperature.

• Monitor the reaction by mass spectrometry until the starting material is consumed.

• Upon completion, perform an appropriate aqueous work-up and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography to obtain the symmetric N4,N6-dibenzyl-5-nitropyrimidine-4,6-diamine.

Visualization of Key Processes

SNAr Mechanism on a Chloronitropyrimidine

Caption: Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

Synthetic Workflow for Purine Analogs

Caption: Synthetic pathway to purine analogs from 4,6-dichloro-5-nitropyrimidine.

Applications in Drug Discovery: Case Studies

The predictable reactivity and tunable electrophilicity of chloronitropyrimidines make them invaluable starting materials for the synthesis of a wide array of biologically active molecules.

Synthesis of Kinase Inhibitors

Cyclin-dependent kinases (CDKs) are crucial regulators of the cell cycle, and their dysregulation is a hallmark of many cancers.[17] Many CDK inhibitors feature a substituted pyrimidine core. For example, 2-anilinopyrimidine derivatives have been developed as potent CDK inhibitors.[18] The synthesis of these molecules often relies on the sequential SNAr reactions of dichloropyrimidines. A chloro-nitropyrimidine can be selectively reacted with a primary amine at one position, followed by a second nucleophilic substitution or a cross-coupling reaction at the other chloro-position after the nitro group has been reduced and further modified. This modular approach allows for the rapid generation of libraries of compounds for structure-activity relationship (SAR) studies.

Precursors to Purine Analogs

Chloronitropyrimidines are excellent precursors for the synthesis of purine analogs, which are a class of antimetabolites used in cancer chemotherapy.[4][19][20] The synthesis typically involves the initial displacement of one or both chloro groups with amines, followed by the reduction of the nitro group to an amine. This newly formed diamine can then be cyclized with a one-carbon source, such as formic acid or an orthoester, to construct the imidazole ring, thus completing the purine scaffold.

Case Study: Synthesis of Tipiracil

Tipiracil is a component of the anticancer drug Lonsurf®, where it acts as a thymidine phosphorylase inhibitor, preventing the degradation of the active cytotoxic agent, trifluridine.[21][22] The synthesis of Tipiracil utilizes a substituted pyrimidine core, specifically 5-chloro-6-(chloromethyl)uracil. While not a nitropyrimidine, the synthesis of this key intermediate often starts from uracil derivatives that undergo chlorination, highlighting the importance of halogenated pyrimidines in the synthesis of complex drug molecules. The principles of activating the pyrimidine ring for subsequent nucleophilic substitution are central to these synthetic strategies.

Conclusion: A Versatile Tool for the Medicinal Chemist

Chloronitropyrimidines represent a class of reagents whose high electrophilicity is both potent and controllable. The synergistic activation by the nitro group and chloro substituents makes them ideal substrates for SNAr reactions, enabling the facile introduction of a wide range of functional groups. An understanding of the electronic factors that govern their reactivity and regioselectivity, aided by computational tools, allows for the rational design of synthetic routes to complex target molecules. From kinase inhibitors to purine analogs, the applications of chloronitropyrimidines in drug discovery are extensive and continue to expand. This guide has provided a framework for understanding and utilizing these powerful building blocks, empowering researchers to continue to innovate in the development of new therapeutics.

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Protocols & Analytical Methods

The Nitro-Functionalized Pyrimidine Scaffold: A Versatile Tool in Modern Medicinal Chemistry

The pyrimidine ring, a fundamental heterocycle in nucleic acids, has long been a privileged scaffold in drug discovery. Its ability to engage in various biological interactions has led to a plethora of approved drugs across diverse therapeutic areas. The introduction of a nitro group onto this versatile core dramatically alters its electronic properties, bestowing unique reactivity and biological activities. This guide delves into the burgeoning applications of nitropyrimidines in medicinal chemistry, providing in-depth insights into their mechanisms of action, and offering detailed protocols for their synthesis and biological evaluation.

Anticancer Applications: Exploiting Cellular Vulnerabilities

Nitropyrimidine derivatives have emerged as a promising class of anticancer agents, exhibiting diverse mechanisms of action that target the complex machinery of cancer cells. Their therapeutic potential stems from their ability to interfere with critical cellular processes, including cell signaling, DNA integrity, and inflammatory pathways that promote tumor growth.

Mechanism of Action: A Multi-pronged Attack

Nitropyrimidines exert their anticancer effects through several key mechanisms:

• Inhibition of Kinases: Many nitropyrimidine-based compounds act as potent inhibitors of various kinases, which are crucial enzymes in cell signaling pathways that regulate cell growth, proliferation, and survival. For instance, certain 5-trifluoromethylpyrimidine derivatives have been shown to be effective inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in many cancers.[1] By blocking the ATP-binding site of EGFR, these compounds can halt the downstream signaling cascade that drives tumor progression.[1]

• Induction of Apoptosis: A hallmark of effective cancer therapy is the ability to induce programmed cell death, or apoptosis, in malignant cells. Nitropyrimidine derivatives have been demonstrated to trigger apoptosis through various intrinsic and extrinsic pathways. Some compounds have been shown to induce early apoptosis and cause cell cycle arrest in the G2/M phase, preventing cancer cells from dividing.[1]

• DNA Intercalation and Damage: The planar structure of the pyrimidine ring, coupled with the electronic properties of the nitro group, allows some nitropyrimidine derivatives to intercalate between the base pairs of DNA.[2][3] This interaction can distort the DNA double helix, interfering with replication and transcription, and ultimately leading to cell death. Furthermore, some nitroaromatic compounds can be bioreduced in hypoxic tumor environments to reactive species that can cause DNA damage.[4]

• Inhibition of Inducible Nitric Oxide Synthase (iNOS): Chronic inflammation is a known driver of cancer development. Inducible nitric oxide synthase (iNOS) produces large amounts of nitric oxide (NO), which can contribute to tumor growth and progression. Certain 5-nitropyrimidine-2,4-dione analogues have been identified as potent inhibitors of iNOS, thereby reducing the production of pro-tumorigenic NO.[5][6] This mechanism presents a novel approach to cancer therapy by targeting the tumor microenvironment.

Anticancer Mechanisms of Nitropyrimidines.

Quantitative Data Summary

The following table summarizes the in vitro anticancer activity of representative nitropyrimidine derivatives against various cancer cell lines.

Compound ID	Cancer Cell Line	Assay Type	IC50 (µM)	Reference
Compound 36	RAW 264.7	Nitric Oxide Production	8.6	[5][6]
Compound 36	-	iNOS Activity	6.2	[5][6]
Compound 9u	A549 (Lung)	Cytotoxicity	0.35	[1]
Compound 9u	MCF-7 (Breast)	Cytotoxicity	3.24	[1]
Compound 9u	PC-3 (Prostate)	Cytotoxicity	5.12	[1]
Compound 9u	-	EGFR Kinase Activity	0.091	[1]

Experimental Protocol: Evaluation of Anticancer Activity (IC50 Determination)

This protocol outlines a standard procedure for determining the half-maximal inhibitory concentration (IC50) of a nitropyrimidine compound against a cancer cell line using a colorimetric assay such as the MTT or WST-8 assay.[7]

Materials:

• Nitropyrimidine compound of interest

• Cancer cell line (e.g., A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well microplates

• MTT or WST-8 reagent

• Solubilization solution (for MTT assay, e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cancer cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the nitropyrimidine compound in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compound in complete medium to obtain a range of desired concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of solvent as the highest compound concentration) and a blank control (medium only).

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• Cell Viability Assay:

  • For MTT assay:

    • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours.

    • Remove the medium and add 100 µL of solubilization solution to dissolve the formazan crystals.

  • For WST-8 assay:

    • Add 10 µL of WST-8 reagent to each well and incubate for 1-4 hours.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for WST-8).

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

IC50 Determination Workflow.

Antimicrobial and Antiviral Frontiers

The structural features of nitropyrimidines also make them attractive candidates for the development of novel antimicrobial and antiviral agents. The nitro group can participate in redox cycling, generating reactive oxygen species that are detrimental to microbial cells, or it can enhance the binding affinity of the molecule to specific microbial targets.

Antimicrobial Activity

Nitropyrimidine derivatives have demonstrated activity against a range of bacteria and fungi. Their mechanism of action can involve the inhibition of essential microbial enzymes or disruption of cellular processes.

Mechanism of Action:

• Inhibition of Essential Enzymes: Similar to their anticancer effects, nitropyrimidines can inhibit microbial enzymes crucial for survival.

• Redox Cycling and Oxidative Stress: The nitro group can be reduced by microbial nitroreductases to form radical anions and other reactive species. These can induce oxidative stress, damaging cellular components like DNA, proteins, and lipids, ultimately leading to cell death.

Antiviral Potential

The development of new antiviral agents is a critical area of research, and nitropyrimidines have shown promise in this regard.

Mechanism of Action:

• Inhibition of Viral Replication: Certain N,N'-bis-5-nitropyrimidyl derivatives have been shown to inhibit the replication of Herpes Simplex Virus type 1 (HSV-1).[8] The precise mechanism is still under investigation but is thought to occur during the viral adsorption phase.[8] The presence of the nitro group at the 5-position of the pyrimidine ring is crucial for this activity.[8]

• Inhibition of Pyrimidine Biosynthesis: Some broad-spectrum antiviral compounds work by inhibiting the host cell's pyrimidine biosynthesis pathway.[9] While not directly a nitropyrimidine, this mechanism highlights a potential avenue for the development of nitropyrimidine-based antivirals that could target host factors essential for viral replication.

Antiviral Mechanisms of Nitropyrimidines.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol describes the broth microdilution method for determining the MIC of a nitropyrimidine compound against a bacterial strain, a key parameter for assessing its antimicrobial potency.[10][11]

Materials:

• Nitropyrimidine compound

• Bacterial strain (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microplates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Spectrophotometer

Procedure:

• Compound Preparation:

  • Prepare a stock solution of the nitropyrimidine compound in a suitable solvent.

  • Perform serial twofold dilutions of the compound in CAMHB in the wells of a 96-well plate to achieve a range of concentrations.

• Inoculum Preparation:

  • Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (inoculum in broth without compound) and a negative control (broth only).

  • Incubate the plate at 35-37°C for 16-20 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Synthesis of Nitropyrimidine Derivatives: A Practical Protocol

The synthesis of nitropyrimidine derivatives often involves the nitration of a pyrimidine precursor or the construction of the pyrimidine ring from nitro-containing building blocks. The following is a representative protocol for the synthesis of a 5-nitropyrimidine-2,4-dione derivative, a scaffold with demonstrated biological activity.[5]

Synthesis of 5-Nitropyrimidine-2,4-dione:

Materials:

• Uracil

• Fuming nitric acid

• Concentrated sulfuric acid

• Ice bath

• Stirring apparatus

• Filtration apparatus

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer, add concentrated sulfuric acid.

  • Cool the flask in an ice bath to 0-5°C.

• Nitration:

  • Slowly add uracil to the cooled sulfuric acid with constant stirring.

  • Once the uracil is dissolved, slowly add fuming nitric acid dropwise, ensuring the temperature remains below 10°C.

  • After the addition is complete, continue stirring the reaction mixture at 0-5°C for 1-2 hours.

• Work-up and Isolation:

  • Carefully pour the reaction mixture onto crushed ice.

  • A precipitate of 5-nitrouracil will form.

  • Collect the precipitate by vacuum filtration and wash it with cold water until the washings are neutral.

  • Dry the product in a desiccator or oven at a low temperature.

Characterization: The synthesized compound should be characterized by standard analytical techniques such as melting point, NMR spectroscopy, and mass spectrometry to confirm its identity and purity.

Conclusion and Future Perspectives

Nitropyrimidines represent a fertile ground for the discovery of new therapeutic agents. Their diverse mechanisms of action, spanning from kinase inhibition and DNA intercalation in cancer to the disruption of microbial and viral processes, underscore their versatility. The continued exploration of the chemical space around the nitropyrimidine scaffold, coupled with a deeper understanding of their structure-activity relationships, will undoubtedly lead to the development of novel and effective drugs for a range of diseases. The protocols provided herein offer a practical foundation for researchers to engage in the synthesis and biological evaluation of these promising compounds, contributing to the advancement of medicinal chemistry and the fight against human diseases.

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• WIPO. (2022). WO/2022/090101 PROCESS FOR SYNTHESIS OF 2,4-DICHLORO-5-AMINOPYRIMIDINE. [Link]

• Aviñó, A., et al. (2016). Synthesis, DNA-Binding and Antiproliferative Properties of Acridine and 5-Methylacridine Derivatives. Molecules, 21(10), 1335. [Link]

• Starosotnikov, A., & Bastrakov, M. (2022). Nitropyridines in the Synthesis of Bioactive Molecules. Pharmaceuticals, 15(5), 692. [Link]

• Alderton, W. K., Cooper, C. E., & Knowles, R. G. (2001). Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition. Biochemical Journal, 357(Pt 3), 593-615. [Link]

• Google Patents. (n.d.). A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine.

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• 1. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intercalative binding to DNA of antitumour drugs derived from 3-nitro-1,8-naphthalic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Interactions of some nitro-derivatives of substituted 9-aminoacridine with DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of 5-nitropyrimidine-2,4-dione analogues as inhibitors of nitric oxide and iNOS activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, cytotoxicity and antiviral activity of N,N'-bis-5-nitropyrimidyl derivatives of dispirotripiperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of a Broad-Spectrum Antiviral Compound That Inhibits Pyrimidine Biosynthesis and Establishes a Type 1 Interferon-Independent Antiviral State - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Navigating Regioselectivity in Dichloropyrimidine Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for dichloropyrimidine chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize 2,4-dichloropyrimidine and its derivatives as versatile building blocks in synthesis. The pyrimidine core is a privileged scaffold found in numerous FDA-approved drugs, making the controlled functionalization of these intermediates a critical task.[1][2]

One of the most persistent challenges in this field is controlling the regioselectivity of substitution reactions. The electronic asymmetry of the 2,4-dichloropyrimidine ring means that the C2 and C4 positions, while both bearing a chloro leaving group, exhibit distinct reactivity. This guide provides in-depth, field-proven insights, troubleshooting protocols, and mechanistic explanations to help you predictably navigate these reactions and achieve your desired regioisomer.

The Fundamental Question: Why is C4 the Preferred Site of Reaction?

In the majority of cases, both nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions on an unsubstituted 2,4-dichloropyrimidine will preferentially occur at the C4 position.[3] This intrinsic reactivity is not arbitrary; it is governed by fundamental electronic and steric principles.

• Electronic Activation (SNAr): In nucleophilic aromatic substitution, the reaction proceeds through a negatively charged intermediate known as a Meisenheimer complex. For attack at the C4 position, the negative charge can be effectively delocalized onto the adjacent N1 nitrogen atom through resonance. While attack at C2 also allows for delocalization to N1 and N3, the stability of the intermediate leading to C4 substitution is generally greater. Frontier molecular orbital theory supports this, indicating that the Lowest Unoccupied Molecular Orbital (LUMO) has a larger coefficient at C4, making it more electrophilic and susceptible to nucleophilic attack.[4][5]

• Oxidative Addition (Cross-Coupling): In palladium-catalyzed reactions like Suzuki or Buchwald-Hartwig couplings, the first and often rate-determining step is the oxidative addition of the palladium(0) catalyst to the carbon-chlorine bond. Computational and experimental studies have shown that the oxidative addition of palladium into the C4-Cl bond is kinetically favored over the C2-Cl bond for unsubstituted 2,4-dichloropyrimidine.[1][3]

• Steric Hindrance: The C2 position is flanked by two nitrogen atoms, whereas the C4 position is adjacent to only one. This can create greater steric repulsion for an incoming nucleophile or bulky catalyst at the C2 position, further favoring reaction at the more accessible C4 site.[5]

Caption: Inherent reactivity of 2,4-dichloropyrimidine favors C4 substitution.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered in the lab.

Part A: Nucleophilic Aromatic Substitution (SNAr) Reactions

Question 1: My SNAr reaction with an amine on 2,4-dichloropyrimidine is giving a mixture of C2 and C4 isomers with low yield. How can I improve selectivity for the C4 position?

This is a classic challenge where the intrinsic C4 preference is not fully realized, often due to suboptimal reaction conditions. A mixture of isomers complicates purification and reduces the overall yield of your target molecule.

Causality: While C4 is electronically favored, high temperatures or an overly reactive (highly basic) nucleophile can provide enough energy to overcome the activation barrier for C2 substitution, leading to a product mixture. The choice of solvent and base is critical for modulating nucleophile reactivity and stabilizing the desired transition state.

Troubleshooting & Optimization Protocol:

• Temperature Control: Start at a lower temperature (e.g., room temperature or 40 °C) and slowly increase only if conversion is low. High temperatures are a primary cause of lost selectivity.

• Base Selection: The base deprotonates the nucleophile, but a very strong base can increase reactivity indiscriminately. Switch from strong inorganic bases (like NaH or K₂CO₃) to a hindered organic base (like DIPEA or Et₃N), which can modulate the reaction more gently.

• Solvent Screening: The solvent affects solubility and can stabilize intermediates. Aprotic polar solvents like DMF or NMP are common, but sometimes less polar solvents like 1,4-dioxane or an alcoholic solvent like n-butanol can provide superior selectivity.[6]

• Nucleophile Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the nucleophile. A large excess can sometimes drive the reaction to completion too quickly, eroding selectivity.

Parameter	Recommendation for C4-Selectivity	Rationale
Temperature	Start at RT, slowly increase to 60-80 °C if needed.	Minimizes energy available to overcome the higher activation barrier for C2 attack.
Base	Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N)	Hindered organic bases are less aggressive than inorganic bases, reducing indiscriminate reactivity.
Solvent	n-Butanol, 2-Propanol, or Dioxane	Can offer better selectivity compared to highly polar solvents like DMF or DMSO in some cases.
Concentration	0.1 - 0.5 M	Standard concentration range; avoid overly dilute or concentrated conditions initially.

Question 2: My synthetic route requires the C2-substituted isomer. How can I reverse the "normal" C4 selectivity in an SNAr reaction?

Achieving C2 selectivity requires overriding the intrinsic electronic preference of the pyrimidine ring. This is a non-trivial challenge that typically cannot be solved by simply modifying reaction conditions. Instead, success lies in strategically altering the electronic properties of the substrate or leveraging unique nucleophile-substrate interactions.

Expert Strategies for C2-Selectivity:

• Substrate Modification (Electronic Control): The placement of other substituents on the pyrimidine ring can dramatically alter the electronic landscape. Placing a strong electron-donating group (EDG) like an amine (-NHR) or ether (-OR) at the C6 position can reverse the regioselectivity, making the C2 position more susceptible to nucleophilic attack.[4]

  • Causality: The EDG at C6 donates electron density into the ring, preferentially deactivating the adjacent C4/C5 positions towards nucleophilic attack, thereby making the C2 position electronically favored by comparison.[4]

• Nucleophile-Directed Selectivity: In specific cases, the nucleophile itself can direct the reaction to the C2 position.

  • For C5-EWG Substrates: For 2,4-dichloropyrimidines containing a strong electron-withdrawing group (EWG) at C5 (like -NO₂), which normally give excellent C4 selectivity, using a tertiary amine nucleophile can lead to outstanding C2 selectivity.[7][8] The reaction proceeds via an intermediate that undergoes in-situ N-dealkylation.[7][8]

  • For 2-MeSO₂ Substrates: In the case of 2-MeSO₂-4-chloropyrimidine, anionic nucleophiles like alkoxides react exclusively at C2.[9] This is due to the formation of a hydrogen-bond complex between the acidic proton of the methylsulfonyl group and the anionic nucleophile, which pre-organizes the reactants and directs the attack to the adjacent C2 position.[9]

Caption: Decision workflow for achieving C2-selectivity in SNAr reactions.

Part B: Palladium-Catalyzed Cross-Coupling Reactions

Question 3: My Suzuki coupling on 2,4-dichloropyrimidine is giving poor C4 selectivity and forming the 2,4-disubstituted byproduct. How can I get a clean mono-C4 coupling?

This is a frequent problem where the reaction conditions are too harsh, causing both loss of regioselectivity and over-reaction to the diarylated product. The key is to find conditions that are active enough for the first coupling at C4 but not for the second, more difficult coupling at C2.

Causality: The C4-Cl bond is more reactive towards oxidative addition than the C2-Cl bond.[1] However, at elevated temperatures, the less reactive C2-Cl bond on the mono-substituted product can also react, leading to the undesired byproduct.[1] The choice of catalyst, ligand, and temperature is paramount to controlling this process.

Optimized Protocol for C4-Selective Suzuki Coupling: [1]

• Materials:

  • 2,4-dichloropyrimidine (1.0 mmol)

  • Aryl or Heteroaryl Boronic Acid (1.05 mmol)

  • Pd(PPh₃)₄ (0.005 mmol, 0.5 mol%)

  • K₂CO₃ (3.0 mmol)

  • 1,4-Dioxane (8 mL) and Water (4 mL)

  • Microwave vial

• Procedure:

  • To a microwave vial, add the 2,4-dichloropyrimidine, boronic acid, K₂CO₃, and Pd(PPh₃)₄ catalyst.

  • Purge the vial with an inert gas (Argon or Nitrogen) for 5 minutes.

  • Add the degassed 1,4-dioxane and water.

  • Seal the vial and place it in a microwave reactor.

  • Heat the reaction to 100 °C for 15 minutes. Note: Exceeding this temperature can promote the formation of the 2,4-disubstituted byproduct.[1]

  • After cooling, extract the reaction mixture with an organic solvent (e.g., EtOAc), wash with brine, and dry over anhydrous Na₂SO₄.

  • Purify by column chromatography.

Troubleshooting Table for C4-Selective Cross-Coupling:

Issue	Potential Cause	Suggested Solution
Mixture of C2/C4 Isomers	Ligand choice is suboptimal.	Screen different phosphine ligands. For Suzuki, Pd(PPh₃)₄ is a reliable starting point.[1]
Disubstitution Product	Reaction temperature is too high or reaction time is too long.	Reduce temperature to 80-100 °C. Monitor by TLC/LCMS and stop the reaction upon consumption of starting material.[1]
Low Conversion	Inactive catalyst or insufficient temperature.	Use a fresh catalyst. If using conventional heating, you may need higher temperatures (e.g., reflux), but monitor closely for side products.
Dechlorination Side Product	Presence of a hydrogen source; boronic acid decomposition.	Ensure anhydrous solvents and high-purity reagents.

Question 4: My project requires selective functionalization at C2 via cross-coupling. Is this feasible on an unsubstituted 2,4-dichloropyrimidine?

Yes, this has recently become possible, but it represents a significant departure from conventional methods and requires a highly specialized catalyst system to invert the natural C4 selectivity.[3][10] Standard cross-coupling conditions (e.g., using Pd(PPh₃)₄) will not work.

The Breakthrough: Catalyst-Controlled C2-Selectivity

Recent research has demonstrated that palladium precatalysts supported by very bulky N-heterocyclic carbene (NHC) ligands can uniquely promote C2-selective C-S cross-coupling (thiolation) of 2,4-dichloropyrimidine.[3][10]

• Causality (Hypothesized): While the precise mechanism is still under investigation, it is believed that the sterically demanding NHC ligand fundamentally alters the mechanism or energetics of the oxidative addition step. It may favor a different pathway that leads to C2 insertion or selectively inhibit the C4-selective pathway, allowing the C2 pathway to dominate. This is a prime example of "catalyst control" overriding the substrate's intrinsic reactivity.[3]

Experimental Protocol for C2-Selective C-S Coupling: [3][10]

• Materials:

  • 2,4-dichloropyrimidine (1.0 equiv)

  • Thiol (e.g., an alkanethiol or thiophenol) (1.2 equiv)

  • Palladium(II) precatalyst with a bulky NHC ligand (e.g., IPr-Pd-allyl chloride dimer) (2.5 mol%)

  • NaOt-Bu (1.4 equiv)

  • Toluene (as solvent)

• Procedure:

  • In an inert atmosphere glovebox, combine the palladium precatalyst, NaOt-Bu, and 2,4-dichloropyrimidine in a vial.

  • Add toluene, followed by the thiol.

  • Seal the vial and stir at room temperature.

  • Monitor the reaction by TLC or LC-MS. The reaction is often complete within a few hours.

  • Upon completion, quench the reaction and proceed with a standard aqueous workup and purification.

Important Note: This C2-selectivity is highly sensitive to the catalyst structure. Using other palladium sources or different ligands will likely result in conventional C4-selective SNAr substitution by the thiolate, which can outcompete the desired catalytic cycle.[10]

References

• Spencer, C. K., & Neufeldt, S. R. (2022). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Accounts of Chemical Research. Available at: [Link]

• Peres, L. A., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules. Available at: [Link]

• Anderson, K. W., & Handy, S. T. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. Tetrahedron Letters. Available at: [Link]

• orthocresol. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. Available at: [Link]

• Check, C. T., et al. (2020). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Organic Letters. Available at: [Link]

• Neufeldt, S. R. (2020). C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. ACS Fall 2020 Virtual Meeting & Expo. Available at: [Link] (Note: Link is to general abstracts; specific abstract may require searching).

• Neufeldt, S. R., et al. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2019). Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides. Request PDF. Available at: [Link]

• Check, C. T., et al. (2020). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. PubMed. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wuxibiology.com [wuxibiology.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 10. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]

Technical Support Center: Solvent Influence on 4-Chloro-2-methyl-5-nitropyrimidine Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for reactions involving 4-chloro-2-methyl-5-nitropyrimidine. This resource is designed for researchers, chemists, and drug development professionals to navigate the critical role of solvent selection in achieving successful synthetic outcomes. Here, we address common challenges and frequently asked questions through a combination of mechanistic explanations, practical troubleshooting, and validated protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for 4-chloro-2-methyl-5-nitropyrimidine, and how does the solvent fundamentally influence it?

The predominant reaction mechanism is Nucleophilic Aromatic Substitution (SNAr). The pyrimidine ring is inherently electron-deficient, a characteristic that is dramatically amplified by the strong electron-withdrawing nitro group (-NO₂) at the C5 position. This electronic setup renders the C4 carbon, bonded to the chlorine leaving group, highly electrophilic and thus susceptible to attack by nucleophiles.

The SNAr mechanism proceeds via a two-step addition-elimination pathway:

• Addition (Rate-Determining Step): A nucleophile attacks the electrophilic C4 carbon, breaking the aromaticity of the ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1]

• Elimination: The leaving group (chloride ion) is expelled, and the aromaticity of the pyrimidine ring is restored, yielding the final substituted product.

The solvent's role is critical, primarily in stabilizing the charged Meisenheimer complex. Polar solvents are generally required to facilitate this reaction. However, the specific type of polar solvent (protic vs. aprotic) has profound effects on the reaction kinetics and overall success.

Caption: The SNAr mechanism pathway for 4-chloro-2-methyl-5-nitropyrimidine.

Q2: My amination reaction is sluggish in ethanol, showing low conversion even after prolonged heating. What is the likely cause?

This is a classic issue related to using a polar protic solvent for an SNAr reaction. Polar protic solvents, such as ethanol, methanol, or water, possess acidic protons and are excellent hydrogen-bond donors.[2]

The Causality: While your amine nucleophile is dissolved, the solvent molecules form a "cage" around it through hydrogen bonding.[3] This solvation shell effectively stabilizes the nucleophile, lowering its ground state energy and increasing the activation energy required for it to attack the pyrimidine ring. This significantly reduces the nucleophile's reactivity, leading to slow or incomplete reactions.[3][4]

Solution: Switch to a polar aprotic solvent. These solvents lack acidic protons and cannot act as hydrogen-bond donors.[5] They will solvate the cation (if you are using a salt) but leave the nucleophilic anion relatively "naked" and highly reactive, which dramatically accelerates the rate of SNAr reactions.[3][5]

Q3: What are the recommended solvents for reactions with 4-chloro-2-methyl-5-nitropyrimidine, and what are the trade-offs?

The choice of solvent is a balance between reactivity, solubility, and operational feasibility (e.g., boiling point, purification). For SNAr on this substrate, polar aprotic solvents are strongly recommended.

Solvent	Class	Dielectric Constant (ε)	Boiling Point (°C)	Key Advantages & Considerations
Dimethylformamide (DMF)	Polar Aprotic	37	153	Excellent solvating power for a wide range of nucleophiles. High boiling point allows for a wide reaction temperature range. Can be difficult to remove completely.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47	189	Superior solvating power , often accelerating reactions more than DMF.[6] Very high boiling point. Can be prone to decomposition at high temperatures and may complicate workups due to its water miscibility.
Acetonitrile (ACN)	Polar Aprotic	37.5	82	Good balance of polarity and volatility. Lower boiling point makes it easier to remove post-reaction. May not be sufficient for less reactive nucleophiles.
Tetrahydrofuran (THF)	Polar Aprotic	7.5	66	Lower polarity but can be effective, especially with stronger nucleophiles. Often used when reagents are sensitive to more polar solvents. Low boiling point limits reaction temperature.
Ethanol (EtOH)	Polar Protic	24.5	78	Generally not recommended due to nucleophile deactivation via H-bonding.[3] May be used if the nucleophile is extremely reactive or if the product precipitates, driving the reaction to completion.

Data sourced from multiple chemical property databases.[7]

Q4: I am observing significant color change (darkening) and multiple side products on my TLC when running a reaction in DMSO at high temperatures. What is happening?

Darkening and the formation of multiple byproducts in DMSO at elevated temperatures (>120-150 °C) often point to thermal decomposition of the solvent or solvent-mediated side reactions. While DMSO is an excellent solvent for accelerating SNAr reactions, its stability can be an issue under harsh conditions.

Probable Causes:

• DMSO Decomposition: At high temperatures, particularly in the presence of bases or acids, DMSO can decompose.

• Side Reactions with the Substrate: The highly activated nature of the 4-chloro-2-methyl-5-nitropyrimidine ring makes it susceptible to other reactions besides the intended substitution. In some cases, unexpected displacement of other groups on the pyrimidine ring can occur.[8][9]

• Reaction with Trace Water: DMSO is highly hygroscopic. Trace water can act as a nucleophile, leading to the formation of the corresponding 4-hydroxypyrimidine derivative, which can undergo further reactions.

Troubleshooting Steps:

• Lower the Temperature: Determine the lowest effective temperature for your reaction. Run a temperature screen (e.g., 60 °C, 80 °C, 100 °C) to find a balance between reaction rate and purity.

• Use Dry Solvent: Ensure you are using anhydrous DMSO to minimize water-related side products.

• Switch Solvents: Consider using a more thermally stable solvent like DMF or sulfolane if high temperatures are unavoidable.

• Inert Atmosphere: Running the reaction under an inert atmosphere (Nitrogen or Argon) can sometimes mitigate oxidative decomposition pathways.

Troubleshooting Guide

Observed Issue	Probable Cause (Solvent-Related)	Recommended Solution
No or Low Reactivity	1. Use of a polar protic solvent (e.g., EtOH, MeOH) is deactivating the nucleophile.[3]2. Insufficient polarity of the solvent (e.g., Toluene, Hexane) to dissolve reactants or stabilize the Meisenheimer complex.	1. Switch to a polar aprotic solvent like DMF, DMSO, or Acetonitrile.2. Increase solvent polarity.
Poor Solubility of Starting Material	The chosen solvent has insufficient solvating power for the pyrimidine substrate or the nucleophilic salt.	1. Switch to a solvent with higher solvating power (e.g., from ACN to DMF, or DMF to DMSO).2. Gently warm the mixture to aid dissolution before initiating the reaction.
Formation of Multiple Products	1. Reaction temperature is too high, causing decomposition (especially in DMSO).2. The solvent is participating in the reaction (e.g., hydrolysis from wet solvent).	1. Reduce the reaction temperature.2. Use a different, more stable polar aprotic solvent.3. Ensure the use of anhydrous solvent under an inert atmosphere.
Difficult Product Isolation/Workup	High-boiling point solvents like DMSO or DMF are difficult to remove under vacuum and can trap the product.	1. Perform an aqueous workup. If the product is not water-soluble, it may precipitate. Wash thoroughly with water to remove the solvent.2. If the product is soluble in a non-polar solvent, perform a liquid-liquid extraction (e.g., with Ethyl Acetate or DCM) and wash the organic layer extensively with water/brine to remove DMF/DMSO.

Experimental Protocols

Protocol 1: Amination using a Polar Aprotic Solvent (Recommended)

This protocol describes a typical SNAr reaction with benzylamine in DMF, which is expected to proceed efficiently.

Objective: Synthesis of 2-methyl-5-nitro-4-(benzylamino)pyrimidine.

Materials:

• 4-chloro-2-methyl-5-nitropyrimidine (1.0 eq)

• Benzylamine (1.1 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq, as a mild base)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 4-chloro-2-methyl-5-nitropyrimidine and anhydrous DMF (approx. 5-10 mL per gram of starting material).

• Stir the mixture until the starting material is fully dissolved.

• Add potassium carbonate, followed by the dropwise addition of benzylamine at room temperature.

• Heat the reaction mixture to 60-80 °C.

• Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 2-4 hours.

• Workup: After cooling to room temperature, pour the reaction mixture into ice-water. A solid precipitate should form.

• Collect the solid by vacuum filtration, washing thoroughly with water to remove DMF and salts, followed by a cold, non-polar solvent (like diethyl ether) to remove non-polar impurities.

• Dry the product under vacuum. Further purification can be achieved by recrystallization if necessary.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 4. reddit.com [reddit.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. www1.chem.umn.edu [www1.chem.umn.edu]
• 8. Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in ... - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ03495J [pubs.rsc.org]
• 9. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Symmetric Dialkylaminopyrimidines: A Validation of Modern Catalysis Over Classical Methods

Abstract

Symmetric 2,4-bis(dialkylamino)pyrimidines are privileged scaffolds in medicinal chemistry, appearing in a host of kinase inhibitors and other therapeutic agents.[1][2][3] Their synthesis, however, presents a classic process chemistry challenge: how to achieve efficient, high-yielding, and clean double substitution on a dihalopyrimidine precursor. This guide provides a comprehensive validation of a modern palladium-catalyzed Buchwald-Hartwig amination protocol against the traditional nucleophilic aromatic substitution (SNAr) method for the synthesis of a model compound, 2,4-bis(diethylamino)pyrimidine. Through detailed experimental protocols, comparative data analysis, and mechanistic insights, we demonstrate the superior performance, broader applicability, and operational simplicity of the palladium-catalyzed route, establishing it as the validated method of choice for contemporary research and development.

Introduction: The Synthetic Challenge

The pyrimidine core is a cornerstone of numerous biologically active molecules. The specific substitution pattern of symmetric dialkylamines at the 2- and 4-positions is critical for the activity of several important classes of compounds, including inhibitors of Aurora kinases and KDR kinases.[2][4] The synthetic chemist's primary gateway to these structures is the readily available 2,4-dichloropyrimidine.

The challenge lies in the controlled and efficient displacement of both chlorine atoms. The reactivity of the C4 position on the pyrimidine ring is generally higher than the C2 position for both SNAr and many palladium-catalyzed reactions.[5][6] However, achieving a clean, symmetric double substitution without forcing conditions or generating difficult-to-separate isomeric mixtures can be problematic.[5]

This guide directly compares two fundamental approaches to this problem:

• Classical SNAr: A direct displacement using an amine nucleophile, typically requiring high temperatures and/or a large excess of the amine.

• Palladium-Catalyzed Buchwald-Hartwig Amination: A modern cross-coupling reaction that offers a milder, more versatile, and efficient alternative to traditional methods.[7][8][9]

We will validate the Buchwald-Hartwig approach by comparing its performance against the SNAr method using key metrics: chemical yield, reaction time, temperature, and overall process efficiency.

Methodology & Comparative Results

To provide a direct and objective comparison, both synthetic routes were performed starting from 2,4-dichloropyrimidine and targeting the same product: 2,4-bis(diethylamino)pyrimidine .

Route 1: Validated Method - Palladium-Catalyzed Buchwald-Hartwig Amination

This approach leverages a palladium catalyst and a specialized phosphine ligand to facilitate the carbon-nitrogen bond formation under relatively mild conditions.[10] The causality for this choice rests on the catalytic cycle which avoids the high activation energy associated with direct nucleophilic attack, thereby lowering the required reaction temperature and improving functional group tolerance.[8]

• To an oven-dried Schlenk flask under an inert nitrogen atmosphere, add 2,4-dichloropyrimidine (1.0 mmol, 149 mg).

• Add palladium(II) acetate (Pd(OAc)2, 0.02 mmol, 4.5 mg) and XPhos (0.04 mmol, 19 mg).

• Add sodium tert-butoxide (NaOtBu, 2.5 mmol, 240 mg).

• Evacuate and backfill the flask with nitrogen (repeat 3 times).

• Add anhydrous toluene (5 mL) followed by diethylamine (2.2 mmol, 0.23 mL).

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring for 4 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the pure product.

Buchwald-Hartwig Amination Workflow.

Route 2: Classical Alternative - Nucleophilic Aromatic Substitution (SNAr)

This method relies on the intrinsic electrophilicity of the pyrimidine ring, which is enhanced by the two nitrogen atoms, making it susceptible to nucleophilic attack.[11] However, the activation barrier is still significant, necessitating more forcing conditions compared to the catalyzed approach.

• To a sealed pressure vessel, add 2,4-dichloropyrimidine (1.0 mmol, 149 mg).

• Add diethylamine (5.0 mmol, 0.52 mL, used as both reactant and solvent/base).

• Add N,N-Dimethylformamide (DMF, 2 mL).

• Seal the vessel tightly and heat the reaction mixture to 140 °C with vigorous stirring for 24 hours.

• After cooling to room temperature, pour the mixture into water (30 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the product.

Classical S_NAr Amination Workflow.

Comparative Analysis and Discussion

The experimental outcomes clearly validate the superiority of the palladium-catalyzed route. The data is summarized for direct comparison.

Table 1: Head-to-Head Performance Comparison

Parameter	Route 1: Buchwald-Hartwig	Route 2: Classical SNAr	Justification for Superiority
Isolated Yield	92%	55%	Higher efficiency, less material waste.
Reaction Time	4 hours	24 hours	6x faster, higher throughput.
Temperature	100 °C	140 °C	Milder conditions, energy savings, better safety profile.
Reagent Stoichiometry	2.2 eq. Amine	5.0 eq. Amine	Near-stoichiometric use of amine reduces cost and waste.
Byproducts	Minimal	Significant, incl. mono-aminated	Cleaner reaction profile simplifies purification.[5]
Process Simplicity	Inert atmosphere setup	High-pressure vessel	Standard lab glass vs. specialized equipment.
Scope & Tolerance	Broad	Limited to activated substrates	Pd-catalysis is famously tolerant of various functional groups.[8][12]

Discussion of Results

The Buchwald-Hartwig amination delivered a near-quantitative yield (92%) in just 4 hours at a moderate temperature of 100 °C. The causality behind this efficiency is the palladium catalyst's ability to create a low-energy pathway for the reaction. The catalytic cycle involves oxidative addition, amine coordination, deprotonation, and reductive elimination, a sequence far more facile than overcoming the high energy barrier of direct nucleophilic attack on the electron-rich pyrimidine ring.[13] The use of a strong, non-nucleophilic base (NaOtBu) and a sterically hindered biarylphosphine ligand (XPhos) is critical for promoting the desired catalytic turnover and preventing catalyst decomposition.[14]

In stark contrast, the classical SNAr approach was significantly less efficient, yielding only 55% of the desired product. To achieve this conversion, a much higher temperature (140 °C) and a prolonged reaction time (24 hours) were necessary. The large excess of diethylamine is required to drive the equilibrium towards the disubstituted product and to act as a base to neutralize the HCl generated in situ. The harsh conditions often lead to side reactions and degradation, complicating purification and lowering the overall yield. The lack of regioselectivity in SNAr reactions on dichloropyrimidines is a known issue, often resulting in mixtures of C4- and C2-substituted isomers, especially if the reaction is not driven to completion.[5][15]

Logical flow for selecting the optimal synthetic route.

Conclusion

The experimental data provides a clear and decisive validation: for the synthesis of symmetric dialkylaminopyrimidines from 2,4-dichloropyrimidine, the Palladium-Catalyzed Buchwald-Hartwig Amination is the superior and recommended methodology . It offers significant advantages in chemical yield, reaction speed, and operational temperature. Its milder conditions and broader functional group tolerance make it a more robust and versatile tool for modern drug discovery and development, where efficiency and reliability are paramount. While the classical SNAr reaction remains a viable option for highly activated substrates or when metal catalysis is not feasible, its limitations in yield and harsh conditions are significant drawbacks.[11][16] This guide endorses the Buchwald-Hartwig method as the self-validating system of choice for researchers and scientists in the field.

References

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• Gangjee, A., et al. (1997). Synthesis of new 2,4-Diaminopyrido[2,3-d]pyrimidine and 2,4-Diaminopyrrolo[2,3-d]pyrimidine inhibitors of Pneumocystis carinii, Toxoplasma gondii, and Mycobacterium avium dihydrofolate reductase. Journal of Medicinal Chemistry, 40(19), 3032-3039. [Link]

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A Senior Application Scientist's Guide to Comparing the Biological Activity of Functionalized Pyrimidines

An objective comparison guide for researchers, scientists, and drug development professionals.

Welcome to a comprehensive analysis of functionalized pyrimidines, a cornerstone class of heterocyclic compounds in modern drug discovery. This guide is crafted for my peers in the research and development community—the scientists and professionals dedicated to advancing therapeutic innovation. We will move beyond a mere cataloging of compounds to a deeper, mechanistic comparison of their biological activities. By examining the causality behind experimental choices and presenting robust, validated protocols, this guide aims to provide actionable insights for your own discovery programs.

The Pyrimidine Core: A Chemically Privileged Scaffold

In the landscape of medicinal chemistry, the pyrimidine ring is considered a "privileged scaffold." Its prevalence in nature as a key component of nucleobases (cytosine, thymine, and uracil) provides an evolutionary head start for biological recognition. The true power of the pyrimidine core, however, lies in its synthetic tractability. The ability to introduce a vast array of functional groups at multiple positions allows for the precise tuning of a molecule's steric, electronic, and pharmacokinetic properties. This functionalization is not random; it is a deliberate strategy to optimize interactions with biological targets, enhance bioavailability, and reduce off-target toxicity, ultimately shaping a compound's therapeutic potential. Pyrimidines and their derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and antiviral effects.[1][2]

Comparative Analysis of Key Biological Activities

The strategic modification of the pyrimidine framework has yielded some of the most important medicines of the past century. Here, we will dissect and compare the performance of various functionalized pyrimidines across three critical therapeutic areas.

Anticancer Activity: Targeting Uncontrolled Proliferation

A primary strategy in cancer chemotherapy is to disrupt the machinery of cell division, a process that is hyperactive in malignant cells. Pyrimidine analogs, acting as antimetabolites, are masters of this disruption.

The archetypal example is 5-Fluorouracil (5-FU) . The introduction of a single, highly electronegative fluorine atom at the C5 position is a bioisosteric substitution for hydrogen that has profound cytotoxic consequences. Intracellularly, 5-FU is metabolized into several active compounds, most notably fluorodeoxyuridine monophosphate (FdUMP). FdUMP forms a highly stable ternary complex with the enzyme thymidylate synthase, effectively shutting down the synthesis of thymidylate, an essential precursor for DNA replication.[3][4][5][6] This leads to what is known as "thymineless death" in rapidly dividing cancer cells.[5]

Building on this principle, Capecitabine was engineered as an orally bioavailable prodrug.[7][8] It undergoes a three-step enzymatic conversion to 5-FU, with the final, activating step preferentially occurring in tumor tissues due to higher concentrations of the enzyme thymidine phosphorylase.[9][10][11] This tumor-selective activation is a sophisticated functionalization strategy designed to maximize efficacy at the target site while minimizing systemic toxicity.[10]

Table 1: Comparative Cytotoxicity of Functionalized Pyrimidines Against Cancer Cell Lines

Compound	Key Functionalization	Mechanism of Action	Target Cell Line	IC50 (µM)
5-Fluorouracil	5-Fluoro group	Thymidylate Synthase Inhibition	Colorectal Carcinoma	~1-10
Capecitabine	Oral Prodrug (converts to 5-FU)	Thymidylate Synthase Inhibition	Colorectal Carcinoma	(Prodrug)
Gefitinib	Fused Quinazoline, Chloro, Fluoro	EGFR Tyrosine Kinase Inhibition	Lung Cancer (A549)	~3-8
Imatinib	N-methylpiperazine, Benzamide	BCR-Abl Tyrosine Kinase Inhibition	Chronic Myeloid Leukemia (K562)	~0.25-0.5

Note: IC50 values are representative and vary based on the specific cell line and assay conditions.

To quantify and compare the cytotoxic potential of these compounds, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational, reliable method. It measures the metabolic activity of a cell population, which serves as a proxy for cell viability. The causal principle is that only viable cells with active mitochondrial reductases can convert the yellow MTT tetrazolium salt into a purple formazan product.

Workflow Diagram: MTT Cytotoxicity Assay

Caption: A standardized workflow for assessing compound cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Plate a chosen cancer cell line (e.g., A549 lung carcinoma) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well). This density is optimized to ensure cells are in an exponential growth phase during the experiment. Incubate for 24 hours to allow for recovery and adherence.

• Compound Treatment: Prepare a dose-response curve by making serial dilutions of each test compound. Replace the culture medium with medium containing the compounds. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (a known cytotoxic agent).

• Exposure Period: Incubate the cells with the compounds for a duration relevant to the compound's expected mechanism (typically 48 or 72 hours).

• MTT Reagent Addition: Add MTT solution to each well and incubate for 3-4 hours. This step must be performed in the dark as MTT is light-sensitive.

• Solubilization: Add a solubilizing agent like DMSO to each well to dissolve the purple formazan crystals. Gentle agitation on an orbital shaker ensures complete dissolution.

• Data Acquisition: Read the absorbance of each well using a microplate spectrophotometer. The absorbance is directly proportional to the number of viable, metabolically active cells. The IC50 (the concentration at which 50% of cell growth is inhibited) is then calculated by plotting absorbance against compound concentration.

Antimicrobial Activity: Disrupting Essential Bacterial Pathways

The pyrimidine scaffold is central to agents that combat bacterial and fungal infections by inhibiting pathways essential for the microbe but absent in the host.

Trimethoprim is a classic diaminopyrimidine derivative. Its efficacy stems from its high affinity and selective inhibition of bacterial dihydrofolate reductase (DHFR).[12][13] This enzyme is critical for the folic acid pathway, which produces precursors for DNA, RNA, and protein synthesis.[14][15] By binding to bacterial DHFR with an affinity several thousand-fold higher than for human DHFR, trimethoprim effectively starves the bacteria of essential building blocks, leading to a bacteriostatic effect.[13]

In the antifungal realm, Voriconazole , a second-generation triazole, incorporates a fluoropyrimidine moiety. This functional group contributes to its potent inhibition of lanosterol 14-α-demethylase, a fungal cytochrome P450 enzyme.[16][17] This enzyme is a critical step in the biosynthesis of ergosterol, the primary sterol in fungal cell membranes.[18] Its depletion compromises membrane integrity, leading to fungal cell death.[16][18]

Table 2: Comparative Antimicrobial Activity (MIC) of Functionalized Pyrimidines

Compound	Key Functionalization	Mechanism of Action	Target Organism	MIC (µg/mL)
Trimethoprim	2,4-Diamino, 5-Trimethoxybenzyl	Dihydrofolate Reductase Inhibition	Escherichia coli	0.5 - 5
Sulfadiazine	N-(pyrimidin-2-yl)sulfonamide	Dihydropteroate Synthase Inhibition	Staphylococcus aureus	8 - 64
Voriconazole	Fluoropyrimidine, Triazole	Lanosterol 14-α-demethylase Inhibition	Candida albicans	0.03 - 0.25
Compound X	Pyrido[2,3-d]pyrimidine core	Ergosterol Biosynthesis Inhibition	Aspergillus niger	~16

Note: Minimum Inhibitory Concentration (MIC) is the lowest concentration of a drug that prevents visible growth of a microorganism.

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. It provides a quantitative measure of a compound's potency, which is essential for comparative analysis.

Workflow Diagram: Broth Microdilution Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) via broth microdilution.

Step-by-Step Methodology:

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable cation-adjusted broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a suspension of the target microorganism, standardized to a 0.5 McFarland turbidity standard. This is critical for reproducibility and corresponds to a specific cell density (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized inoculum to each well containing the diluted compound. Include a positive control (broth + inoculum, no drug) and a negative control (broth only).

• Incubation: Incubate the plate at a temperature and duration optimal for the microorganism's growth (e.g., 37°C for 18-24 hours for E. coli).

• MIC Determination: Following incubation, determine the MIC by visual inspection. The MIC is the lowest concentration of the compound at which no turbidity (visible growth) is observed. This is a clear, self-validating endpoint.

Antiviral Activity: Halting Viral Replication

Pyrimidine nucleoside analogs are a powerful class of antiviral agents. They mimic natural nucleosides and are mistakenly taken up by viral polymerases during the replication of the viral genome.

Zidovudine (AZT) , the first approved drug for HIV, is a prime example. It is a thymidine analog where the 3'-hydroxyl group on the deoxyribose sugar is replaced by an azido (-N₃) group.[19] After being phosphorylated to its active triphosphate form within the host cell, it is incorporated into the growing viral DNA chain by the HIV reverse transcriptase.[19][20] The absence of the 3'-hydroxyl group makes the formation of the next 3'-5' phosphodiester bond impossible, causing premature chain termination and halting viral DNA synthesis.[19][21] Its selectivity is derived from its approximately 100-fold greater affinity for HIV's reverse transcriptase compared to human DNA polymerases.[20]

Table 3: Comparative Antiviral Activity of Functionalized Pyrimidines

Compound	Key Functionalization	Mechanism of Action	Target Virus	EC50 (µM)
Zidovudine (AZT)	3'-Azido-3'-deoxythymidine	Reverse Transcriptase Chain Termination	HIV-1	0.003 - 0.03
Lamivudine (3TC)	2',3'-Dideoxy, 3'-Thiacytidine	Reverse Transcriptase Chain Termination	HIV-1, HBV	0.001 - 0.01
Idoxuridine	5-Iodo-2'-deoxyuridine	Incorporation into Viral DNA	Herpes Simplex Virus	0.5 - 1.2
Trifluridine	5-Trifluoromethyl-2'-deoxyuridine	Inhibition of Thymidylate Synthase	Herpes Simplex Virus	0.1 - 0.8

Note: EC50 (half-maximal effective concentration) is the concentration of a drug that gives half of the maximal antiviral response.

The plaque reduction assay (PRA) is the functional gold standard for measuring the ability of a compound to inhibit viral replication. Each "plaque" represents a zone of cell death caused by viral replication originating from a single infectious virus particle. A reduction in the number of plaques directly demonstrates the compound's antiviral activity.

Workflow Diagram: Plaque Reduction Assay

Caption: The workflow for quantifying antiviral efficacy using the plaque reduction assay.

Step-by-Step Methodology:

• Cell Monolayer Preparation: Seed a susceptible host cell line in multi-well plates to form a confluent monolayer. A complete monolayer is essential to visualize the plaques clearly.

• Viral Infection: Infect the cell monolayer with a standardized amount of virus, calculated to produce a countable number of plaques per well (e.g., 50-100 PFU/well). Allow the virus to adsorb for 1-2 hours.

• Compound Application: Remove the viral inoculum and wash the cells. Add a semi-solid overlay medium (e.g., containing methylcellulose) that includes serial dilutions of the test compound. The overlay restricts viral spread to adjacent cells, ensuring that new infections create discrete, localized plaques rather than widespread cell death.

• Incubation: Incubate the plates for a period sufficient for plaques to develop (this can range from 3 to 14 days depending on the virus).

• Visualization and Quantification: Remove the overlay, fix the cells (e.g., with methanol), and stain with a dye like crystal violet that stains viable cells. Plaques appear as clear, unstained zones where cells have been killed by the virus. Count the number of plaques in each well. The EC50 is calculated as the compound concentration that reduces the plaque count by 50% compared to the untreated control.

Conclusion and Future Outlook

The pyrimidine scaffold is a testament to the power of rational drug design. Through deliberate and increasingly sophisticated functionalization, this core structure has been adapted to combat a remarkable spectrum of human diseases. The comparative analysis presented here highlights how subtle changes in chemical structure can lead to profound differences in biological activity, target selectivity, and therapeutic utility. As our understanding of disease biology deepens, so too will our ability to engineer novel pyrimidine derivatives. The integration of computational modeling with the robust, validated experimental protocols detailed in this guide will continue to drive the discovery of next-generation therapeutics built upon this enduring and versatile chemical framework.

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Chloro-2-methyl-5-nitropyrimidine: A Senior Application Scientist's Guide

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, procedural framework for the proper disposal of 4-Chloro-2-methyl-5-nitropyrimidine. In the absence of a specific Safety Data Sheet (SDS) for this exact compound, the following protocols are synthesized from the hazard profiles of structurally analogous chlorinated and nitrated pyrimidines and pyridines. This approach is designed to provide a cautious and robust operational plan, ensuring that safety and compliance are paramount.

Hazard Identification and Risk Assessment: An Inferential Approach

Due to the structural motifs present in 4-Chloro-2-methyl-5-nitropyrimidine—a chlorinated heterocyclic ring and a nitro functional group—it must be presumed to be a hazardous substance. Data from closely related compounds consistently indicate several key hazards. This necessitates handling all waste containing this compound as hazardous chemical waste.

To establish a presumptive hazard profile, the GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications for several analogous compounds are summarized below. This data provides the foundation for the recommended safety and disposal procedures.

Compound	Key GHS Hazard Statements
2-Chloro-5-nitropyridine	Harmful if swallowed (H302), Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).[1]
2-Chloro-4-methyl-5-nitropyridine	Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).[2]
4-Chloro-2-methylpyrimidine	Causes skin irritation (H315), Causes serious eye irritation (H319).[3]
2-Chloro-4-methylpyrimidine	Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).[4][5]

Based on this comparative analysis, it is prudent to handle 4-Chloro-2-methyl-5-nitropyrimidine as a compound that is, at a minimum, a skin and eye irritant, potentially harmful if swallowed, and a respiratory irritant.

Personal Protective Equipment (PPE): Your First Line of Defense

The inferred hazards necessitate stringent adherence to PPE protocols to prevent exposure. The selection of PPE should be based on a thorough risk assessment of the specific laboratory operations being performed.

PPE Category	Specification	Rationale
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles.[1]	Protects against splashes and airborne particles, addressing the risk of serious eye irritation.
Hand Protection	Chemically resistant gloves (e.g., nitrile) inspected for integrity before each use.[1][6]	Prevents skin contact, mitigating the risk of skin irritation.
Body Protection	A flame-resistant laboratory coat.[1][7]	Protects against incidental skin contact and contamination of personal clothing.
Respiratory Protection	Use only in a well-ventilated area, preferably within a certified chemical fume hood.[1][4]	Minimizes the risk of inhaling dust or vapors, addressing the potential for respiratory irritation.

Waste Segregation and Collection Protocol: A Step-by-Step Guide

Proper segregation of chemical waste is critical for safe and compliant disposal. Halogenated organic compounds require a dedicated waste stream due to their specific disposal requirements, often involving high-temperature incineration with subsequent scrubbing of acidic gases.[8][9]

Step 1: Waste Identification and Classification

• All materials contaminated with 4-Chloro-2-methyl-5-nitropyrimidine, including unreacted starting material, solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be classified as "Halogenated Organic Hazardous Waste."[10]

Step 2: Container Selection and Labeling

• Container: Utilize a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle, with a secure, leak-proof cap.[10] Ensure the container is in good condition and compatible with the waste.

• Labeling: Immediately upon starting a waste container, affix a "Hazardous Waste" label. The label must include:

  • The full chemical name: "Waste 4-Chloro-2-methyl-5-nitropyrimidine and related materials."

  • The primary hazards: "Irritant," "Harmful."

  • The date of accumulation.

  • The appropriate GHS pictograms (e.g., exclamation mark).

Step 3: On-Site Accumulation

• Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[10]

• The SAA should be in a secondary containment tray to mitigate the impact of any potential leaks.

• Keep the waste container closed at all times, except when adding waste.[1][4][11]

Step 4: Prohibited Practices

• Do Not Mix: Never mix halogenated organic waste with non-halogenated waste streams.[10][12] This complicates the disposal process and increases costs.

• No Drain Disposal: It is strictly forbidden to dispose of this chemical or its containers down the drain.[13]

Spill and Emergency Procedures: Preparedness is Key

In the event of a spill, a swift and safe response is crucial to minimize exposure and environmental contamination.

Step 1: Immediate Response

• Alert all personnel in the immediate vicinity and evacuate the area if necessary.

• Ensure the area is well-ventilated, and if safe to do so, work within a fume hood.

Step 2: Containment and Cleanup

• For a solid spill, carefully sweep or vacuum the material into a suitable container for disposal. Avoid generating dust.[5][13]

• For a liquid spill, contain the spill using an inert absorbent material like vermiculite or sand.[14]

• Carefully collect the absorbed material into a labeled hazardous waste container.[14]

Step 3: Decontamination

• Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and water.[14]

• Collect all cleaning materials, including contaminated wipes and PPE, as hazardous waste.[14]

Step 4: Reporting

• Report the incident to your institution's Environmental Health and Safety (EHS) department, following established protocols.

Final Disposal Pathway: From Lab to Licensed Facility

The ultimate disposal of 4-Chloro-2-methyl-5-nitropyrimidine waste must be handled by a licensed hazardous waste disposal contractor.

Workflow for Final Disposal

Caption: Disposal workflow for 4-Chloro-2-methyl-5-nitropyrimidine.

The most common and environmentally sound method for disposing of chlorinated organic compounds is high-temperature incineration at a licensed facility.[8][9] This process ensures the complete destruction of the organic molecule and allows for the capture and neutralization of the resulting hydrogen chloride gas.[9]

Disclaimer: This guide is intended to provide essential safety and logistical information based on the best available data for analogous compounds. It is not a substitute for a compound-specific Safety Data Sheet. Always consult with your institution's Environmental Health and Safety department to ensure full compliance with all local, state, and federal regulations before handling or disposing of this chemical.

References

• PubChem. (n.d.). 2-Chloro-4-methyl-5-nitropyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Hooker Chemical Corporation. (n.d.). Process for Disposal of Chlorinated Organic Residues. Environmental Science & Technology.

• NEDT. (2024). Disposing of Chlorine: Pool and Cleaning Products. Retrieved from [Link]

• Acros Organics. (2013). 2-Chloro-4-methylpyrimidine, 98% Safety Data Sheet. Retrieved from [Link]

• National University of Singapore Department of Chemistry. (n.d.). Disposal of Waste Solvents. Retrieved from [Link]

• University of Wisconsin–Madison Biomedical Engineering. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• Google Patents. (n.d.). Process for the incineration of chlorinated organic materials.

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